Cas no 84138-77-2 (5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine)

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an aminyl group at the 2-position and a (p-tolyloxy)methyl moiety at the 5-position. This structure confers potential utility in medicinal chemistry and agrochemical applications due to its thiadiazole scaffold, known for biological activity. The p-tolyloxy group enhances lipophilicity, potentially improving membrane permeability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s stability and well-defined reactivity profile support its use in research focused on antimicrobial, antifungal, or antitumor agents. Analytical characterization is straightforward, ensuring reproducibility in experimental settings.

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine structure

84138-77-2 structure

Product Name:5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine

CAS No:84138-77-2

MF:C₁₀H₁₁N₃OS

MW:221.278840303421

MDL:MFCD01043766

CID:989200

PubChem ID:747905

Update Time:2025-06-07

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine
- 2-Amino-5-(4-methylphenoxy) methyl-1,3,4-thiadiazole
- 5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine
- 5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
- 5-p-Tolyloxymethyl-[1,3,4]thiadiazol-2-ylamine
- FT-0714684
- CS-0313862
- HMS3364P12
- MLS000711922
- 84138-77-2
- Oprea1_460506
- SR-01000400621
- Oprea1_818687
- AKOS000301498
- DTXSID50353674
- SMR000281689
- AB00086983-01
- AS-38457
- MFCD01043766
- WAY-217389
- 2-Amino-5-(4-methylphenoxy)methyl-1,3,4-thiadiazole
- HMS2639C05
- SR-01000400621-1
- CHEMBL1429857
- STK040605
- SCHEMBL25153608
- MDL： MFCD01043766
- Inchi： 1S/C10H11N3OS/c1-7-2-4-8(5-3-7)14-6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13)
- InChI Key： CTCPPJXVAHAECP-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1COC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 221.06200
Monoisotopic Mass: 221.06228316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 89.3Å²

Experimental Properties

Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 208 ºC
Solubility: Very slightly soluble (0.27 g/l) (25 º C),
PSA: 89.27000
LogP: 2.58890

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009947-500mg	5-p-Tolyloxymethyl-[1,3,4]thiadiazol-2-ylamine	84138-77-2		500mg	2991.0CNY	2021-07-13
TRC	T733823-50mg	5-((P-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine	84138-77-2		50mg	$ 50.00	2022-06-02
TRC	T733823-100mg	5-((P-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine	84138-77-2		100mg	$ 65.00	2022-06-02
TRC	T733823-500mg	5-((P-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine	84138-77-2		500mg	$ 80.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	009947-500mg	5-p-Tolyloxymethyl-[1,3,4]thiadiazol-2-ylamine	84138-77-2		500mg	2991CNY	2021-05-07
abcr	AB219607-1 g	5-[(4-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine; 95%	84138-77-2		1 g	€137.20	2023-07-20
abcr	AB219607-5 g	5-[(4-Methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine; 95%	84138-77-2		5 g	€381.90	2023-07-20
Chemenu	CM185755-5g	5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine	84138-77-2	95%	5g	$***	2023-05-29
Alichem	A019139039-5g	5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine	84138-77-2	95%	5g	$370.54	2023-08-31
Fluorochem	055306-1g	5-p-Tolyloxymethyl-[1,3,4]thiadiazol-2-ylamine	84138-77-2	95%	1g	￡58.00	2022-03-01

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Suppliers

Amadis Chemical Company Limited

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(CAS:84138-77-2)5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine

Order Number:A1180552

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:44

Price ($):160.0/461.0

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